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Compound of Interest

Compound Name: 1,6-Bis(diphenylphosphino)hexane

Cat. No.: B035114 Get Quote

1,6-Bis(diphenylphosphino)hexane: A Technical
Guide
CAS Number: 19845-69-3

This document provides a comprehensive technical overview of 1,6-
Bis(diphenylphosphino)hexane, a versatile bidentate phosphine ligand. It is intended for

researchers, chemists, and professionals in drug development and materials science who

utilize transition metal catalysis. This guide covers the compound's physicochemical properties,

safety information, and its critical role in modern synthetic chemistry, particularly in palladium-

catalyzed cross-coupling reactions.

Core Properties and Specifications
1,6-Bis(diphenylphosphino)hexane, also known as Hexamethylenebis(diphenylphosphine),

is a solid, air-sensitive compound.[1] Its defining feature is a flexible hexane backbone

connecting two diphenylphosphino groups, which allows it to act as an effective chelating

ligand for various transition metals.[2] This chelation enhances the stability and catalytic activity

of the resulting metal complexes.[2]

Table 1: Physicochemical Properties of 1,6-Bis(diphenylphosphino)hexane
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Property Value Source(s)

CAS Number 19845-69-3 [2][3][4][5]

Molecular Formula C₃₀H₃₂P₂ [2][6][7]

Molecular Weight 454.52 g/mol [2][4]

Appearance
White to off-white or almost

white powder/crystal.[2][5]
[2][5]

Melting Point 124-128 °C [2][5][8]

Purity/Assay ≥ 95% (GC) to 97% [2][4][5][6]

Synonyms

Hexamethylenebis(diphenylph

osphine), 1,6-

Hexanediylbis[diphenylphosphi

ne]

[2][4][5]

InChI Key
GPORFKPYXATYNX-

UHFFFAOYSA-N
[4][6][7]

SMILES String
C(CCCP(c1ccccc1)c2ccccc2)C

CP(c3ccccc3)c4ccccc4
[4][6][7]

Storage Conditions
Store at room temperature

under an inert gas.[1][2]
[1][2]

Safety and Handling
Proper handling of 1,6-Bis(diphenylphosphino)hexane is essential due to its potential health

hazards. It is classified as a skin and eye irritant.[3]

Table 2: Hazard and Safety Information

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.chemimpex.com/products/40739
https://www.tcichemicals.com/BE/en/sds/B1959_EU_6N.pdf
https://www.sigmaaldrich.com/US/en/product/aldrich/287989
https://www.tcichemicals.com/US/en/p/B1959
https://www.chemimpex.com/products/40739
https://www.thermofisher.com/order/catalog/product/H55528.03
https://pubchemlite.lcsb.uni.lu/e/compound/2754312
https://www.chemimpex.com/products/40739
https://www.sigmaaldrich.com/US/en/product/aldrich/287989
https://www.chemimpex.com/products/40739
https://www.tcichemicals.com/US/en/p/B1959
https://www.chemimpex.com/products/40739
https://www.tcichemicals.com/US/en/p/B1959
https://www.chemimpex.com/products/40739
https://www.tcichemicals.com/US/en/p/B1959
https://www.tcichemicals.com/OP/en/p/B1959
https://www.chemimpex.com/products/40739
https://www.sigmaaldrich.com/US/en/product/aldrich/287989
https://www.tcichemicals.com/US/en/p/B1959
https://www.thermofisher.com/order/catalog/product/H55528.03
https://www.chemimpex.com/products/40739
https://www.sigmaaldrich.com/US/en/product/aldrich/287989
https://www.tcichemicals.com/US/en/p/B1959
https://www.sigmaaldrich.com/US/en/product/aldrich/287989
https://www.thermofisher.com/order/catalog/product/H55528.03
https://pubchemlite.lcsb.uni.lu/e/compound/2754312
https://www.sigmaaldrich.com/US/en/product/aldrich/287989
https://www.thermofisher.com/order/catalog/product/H55528.03
https://pubchemlite.lcsb.uni.lu/e/compound/2754312
https://www.spectrumchemical.com/cas/19845-69-3
https://www.chemimpex.com/products/40739
https://www.spectrumchemical.com/cas/19845-69-3
https://www.chemimpex.com/products/40739
https://www.benchchem.com/product/b035114?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/B1959_EU_6N.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b035114?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Category Information Source(s)

GHS Pictogram GHS07 (Exclamation mark) [4]

Signal Word Warning [3][4]

Hazard Statements

H315: Causes skin irritation.

H319: Causes serious eye

irritation. H335: May cause

respiratory irritation.

[3][4]

Precautionary Statements

Prevention: P261, P264, P271,

P280 (Avoid breathing dust,

wash skin thoroughly, use

outdoors, wear protective

gear).[3][4] Response:

P302+P352 (If on skin: Wash

with plenty of water),

P305+P351+P338 (If in eyes:

Rinse cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue rinsing).

[3][4]

[3][4]

Personal Protective Equipment
Dust mask (type N95),

eyeshields, gloves.[4]
[4]

Incompatibilities Oxidizing agents.[1] [1]

Applications in Catalysis
1,6-Bis(diphenylphosphino)hexane is a prominent ligand in coordination chemistry and

catalysis, primarily used to form stable and active complexes with transition metals like

palladium.[2][9] Its flexibility and strong σ-donating properties make it highly effective in a

variety of palladium-catalyzed cross-coupling reactions, which are foundational methods for

forming carbon-carbon and carbon-heteroatom bonds.[2][10][11]
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These reactions are indispensable in the synthesis of pharmaceuticals, natural products, and

advanced organic materials.[2][10][11] The ligand is suitable for numerous named reactions,

including:

Suzuki-Miyaura Coupling[4][12]

Heck Reaction[4][12]

Negishi Coupling[4][12]

Stille Coupling[4][12]

Sonogashira Coupling[4][12]

Buchwald-Hartwig Cross-Coupling[4][12]

The general catalytic cycle for palladium-catalyzed cross-coupling reactions, such as the

Suzuki-Miyaura coupling, illustrates the role of phosphine ligands. The ligand stabilizes the

palladium center throughout its changes in oxidation state and coordination number.
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Catalytic Cycle Stages

Pd(0)L₂

R¹-Pd(II)L₂-X

 Oxidative
 Addition
 (R¹-X)

R¹-Pd(II)L₂-R²

 Transmetalation
 ([M]-R²)

 Reductive
 Elimination

R¹-R²

Active Catalyst

Oxidative Adduct

Transmetalated Complex

Coupled Product

Click to download full resolution via product page

General catalytic cycle for Pd-catalyzed cross-coupling.

Representative Experimental Protocol: Synthesis of
a Bis(phosphine) Ligand
While a specific, detailed synthesis protocol for 1,6-Bis(diphenylphosphino)hexane was not

found in the provided search results, a general and representative multi-gram synthesis for a
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related class, 1,2-bis(dialkylphosphino)ethanes, is presented below.[13] This methodology

illustrates the common chemical transformations involved in preparing such ligands.

The synthesis typically involves three main stages: formation of a bis(dialkylphosphoryl)ethane

precursor, conversion to an ethylenebis(dialkylchlorophosphonium) dichloride intermediate, and

finally, reduction to the target bis(phosphine) ligand.[13]

Diethyl Phosphite
+ Grignard Reagent

1. Precursor Formation
(Bis(dialkylphosphoryl)ethane)

 + 1,2-Dichloroethane

2. Chlorination
(Ethylenebis(dialkylchlorophosphonium)

dichloride)

 + Oxalyl Chloride

3. Reduction
(1,2-Bis(dialkylphosphino)ethane)

 + NaAlH₄ / NaH

Click to download full resolution via product page

Workflow for the synthesis of a bis(phosphine) ligand.

Materials and Reagents: Diethyl phosphite, a Grignard reagent (e.g., MeMgCl in THF), 1,2-

dichloroethane, oxalyl chloride ( (COCl)₂ ), sodium aluminum hydride (NaAlH₄), sodium hydride

(NaH), and anhydrous solvents (THF, CH₂Cl₂).[13]

Part 1: Synthesis of 1,2-Bis(dialkylphosphoryl)ethane Precursor

A solution of a Grignard reagent (3 equivalents) in THF is cooled to 0 °C in a reaction vessel

equipped for inert atmosphere operation.
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Diethyl phosphite (1 equivalent) is added dropwise to the Grignard solution. Methane gas will

evolve. The mixture is stirred at 0 °C for 30 minutes and then at room temperature for 6

hours.[13]

The resulting suspension is cooled back to 0 °C, and 1,2-dichloroethane (0.5 equivalents) is

added slowly.[13]

The reaction is quenched, and the product is extracted to yield the

bis(dialkylphosphoryl)ethane.[13]

Part 2: Synthesis of Ethylenebis(dialkylchlorophosphonium) Dichloride Intermediate

The precursor from Part 1 is dissolved in dichloromethane (CH₂Cl₂).

Oxalyl chloride (2.1 equivalents) is added dropwise with stirring, leading to gas evolution and

precipitation of the product.[13]

The reaction is stirred for 1 hour at room temperature.

The resulting suspension is filtered, washed with diethyl ether, and dried under vacuum to

afford the intermediate as a white powder.[13]

Part 3: Reduction to 1,2-Bis(dialkylphosphino)ethane

Sodium hydride (NaH) is washed with THF to remove mineral oil and then activated by

stirring with a LiAlH₄ solution.[13]

Fresh THF is added, and the suspension is cooled to -78 °C. Solid sodium aluminum hydride

(NaAlH₄) is added under an inert atmosphere.[13]

The intermediate from Part 2, suspended in THF, is added to the reaction mixture at -78 °C

via cannula. The reaction proceeds immediately with gas evolution.[13]

The mixture is allowed to warm to room temperature, stirred for an additional hour, and then

filtered through Celite®.

The solvent is removed from the filtrate under vacuum to yield the final 1,2-

bis(dialkylphosphino)ethane product.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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